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Compound of Interest

Compound Name: Octane-d18

Cat. No.: B101539

For Researchers, Scientists, and Drug Development Professionals

Octane-d18 (CD3(CD2)6CD3), a deuterated form of n-octane, serves as a critical tool in
various research applications, primarily due to its isotopic purity and physical properties that
closely mimic its non-deuterated counterpart. This guide provides an in-depth overview of its
principal uses, supported by quantitative data, detailed experimental protocols, and workflow
visualizations to facilitate its integration into laboratory practice.

Core Applications of Octane-d18

The primary applications of Octane-d18 in a research context are:

¢ Internal Standard in Mass Spectrometry (MS)-based analysis: Particularly in Gas
Chromatography-Mass Spectrometry (GC-MS), it is used for the accurate quantification of
volatile and semi-volatile organic compounds. Its chemical similarity to analogous analytes
allows it to account for variations in sample preparation and instrument response.

e Solvent in Nuclear Magnetic Resonance (NMR) Spectroscopy: As a deuterated solvent, it is
utilized in NMR studies where the presence of proton signals from the solvent would interfere
with the analysis of the sample.[1][2]

o Chromatographic Separation Studies: It is employed to evaluate the separation factors of
deuterated isomers in gas chromatography, contributing to the understanding of isotope
effects in chromatography.[1][2]
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Quantitative Data

The physical and chemical properties of Octane-d18 are summarized in the table below,
providing a reference for its use in experimental design.

Property Value References
Chemical Formula CsDa1s [3]
Molecular Weight 132.34 g/mol [11[3]
Isotopic Purity Typically =98 atom % D [1114]
Chemical Purity Typically =299% [1]
Form Liquid [11[4]
Density 0.815 g/mL at 25 °C [1114]
Boiling Point 125-127 °C [1]14]
Melting Point -57 °C [11[4]
Refractive Index n20/D 1.394 [1][4]
CAS Number 17252-77-6 [1][2]

Experimental Protocols
Use of Octane-d18 as an Internal Standard in GC-MS
Analysis of Volatile Organic Compounds (VOCSs)

This protocol outlines the use of Octane-d18 as an internal standard for the quantification of a
target analyte (e.g., a volatile hydrocarbon) in an environmental water sample.

a. Materials and Reagents:
e Octane-d18 solution (10 pg/mL in methanol)
o Target analyte standard solutions

e Methanol (HPLC grade)
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Dichloromethane (pesticide grade)

Helium (99.999% purity)

Environmental water sample

Solid-Phase Extraction (SPE) cartridges (e.g., C18)

GC-MS system with a capillary column (e.g., HP-5MS)
. Sample Preparation:

Spiking: To a 100 mL environmental water sample, add a known amount of the Octane-d18
internal standard solution to achieve a final concentration of 100 ng/L.

Extraction:

o Condition a C18 SPE cartridge with 5 mL of dichloromethane, followed by 5 mL of
methanol, and finally 10 mL of deionized water.

o Pass the spiked water sample through the conditioned SPE cartridge at a flow rate of 5-10
mL/min.

o Dry the cartridge under a gentle stream of nitrogen for 20 minutes.

Elution: Elute the trapped analytes and the internal standard from the SPE cartridge with 5
mL of dichloromethane.

Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of
nitrogen.

. GC-MS Analysis:
Injection: Inject 1 pL of the concentrated extract into the GC-MS system in splitless mode.
GC Conditions:

o Inlet Temperature: 250 °C
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o Oven Program: Start at 40 °C, hold for 2 minutes, ramp to 200 °C at 10 °C/min, then ramp
to 300 °C at 20 °C/min and hold for 5 minutes.

o Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

e MS Conditions:
o lon Source: Electron lonization (El) at 70 eV
o Source Temperature: 230 °C
o Quadrupole Temperature: 150 °C

o Acquisition Mode: Selected lon Monitoring (SIM). Monitor characteristic ions for the target
analyte and for Octane-d18 (e.g., m/z 66, 80 for Octane-d18).

d. Quantification:
Calculate the concentration of the target analyte using the following formula:

Concentration of Analyte = (Area of Analyte / Area of IS) * (Concentration of IS / Response
Factor)

Where the Response Factor (RF) is determined from the analysis of calibration standards
containing known concentrations of the analyte and the internal standard.

General Protocol for Using Octane-d18 as an NMR
Solvent

This protocol provides a general guideline for preparing a sample for NMR analysis using
Octane-d18 as the solvent.

a. Materials and Reagents:
e Octane-d18

» Analyte of interest
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e High-quality 5 mm NMR tubes
o Glassware (vials, pipettes)
 Inert gas (Nitrogen or Argon)
b. Sample Preparation:

» Drying Glassware: To minimize water contamination, dry all glassware, including the NMR
tube, in an oven at 150 °C for at least 4 hours and allow to cool in a desiccator under an inert
atmosphere.[2]

o Sample Weighing: Accurately weigh the desired amount of the analyte into a clean, dry vial.

» Solvent Addition: Under an inert atmosphere (e.g., in a glove box or under a stream of
nitrogen), add the required volume of Octane-d18 to dissolve the analyte. The typical
volume for a standard 5 mm NMR tube is 0.6-0.7 mL.

o Transfer to NMR Tube: Transfer the solution to the NMR tube using a clean, dry pipette.

e Capping and Sealing: Cap the NMR tube securely. For sensitive samples, the tube can be
sealed with paraffin film to prevent solvent evaporation and atmospheric contamination.

e Homogenization: Gently vortex the NMR tube to ensure the solution is homogeneous. Avoid
vigorous shaking which can introduce contaminants from the cap.[2]

c. NMR Acquisition:
 Insert the prepared NMR tube into the NMR spectrometer.

o Perform standard instrument setup procedures, including locking onto the deuterium signal
of Octane-d18, tuning, and shimming.

e Acquire the desired NMR spectra (e.g., *H, 13C).

Visualizations

The following diagrams illustrate the experimental workflows described above.
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Caption: Workflow for quantitative analysis using Octane-d18 as an internal standard in GC-
MS.
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Caption: General workflow for NMR sample preparation and analysis using Octane-d18 as a
solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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